Cas no 2012826-22-9 (3-(3-amino-1H-1,2,4-triazol-1-yl)-4-methoxy-1lambda6-thiolane-1,1-dione)

• Product Name: 3-(3-amino-1H-1,2,4-triazol-1-yl)-4-methoxy-1lambda6-thiolane-1,1-dione
• CAS No: 2012826-22-9
• MF: C₇H₁₂N₄O₃S
• MW: 232.260179519653
• CID: 6350272
• PubChem ID: 165480764
• Update Time: 2025-06-08

3-(3-amino-1H-1,2,4-triazol-1-yl)-4-methoxy-1lambda6-thiolane-1,1-dione Chemical and Physical Properties

Names and Identifiers

• 3-(3-amino-1H-1,2,4-triazol-1-yl)-4-methoxy-1lambda6-thiolane-1,1-dione
• EN300-1111889
• 2012826-22-9

• Inchi： 1S/C7H12N4O3S/c1-14-6-3-15(12,13)2-5(6)11-4-9-7(8)10-11/h4-6H,2-3H2,1H3,(H2,8,10)
• InChI Key： RSGHGJOMDXYXFF-UHFFFAOYSA-N
• SMILES： S1(CC(C(C1)N1C=NC(N)=N1)OC)(=O)=O

Computed Properties

• Exact Mass: 232.06301143g/mol
• Monoisotopic Mass: 232.06301143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.3
• Topological Polar Surface Area: 109Ų

Additional information on 3-(3-amino-1H-1,2,4-triazol-1-yl)-4-methoxy-1lambda6-thiolane-1,1-dione

Comprehensive Overview of 3-(3-amino-1H-1,2,4-triazol-1-yl)-4-methoxy-1lambda6-thiolane-1,1-dione (CAS No. 2012826-22-9)

3-(3-amino-1H-1,2,4-triazol-1-yl)-4-methoxy-1lambda6-thiolane-1,1-dione, with the CAS number 2012826-22-9, is a specialized heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a 1,2,4-triazole ring and a thiolane backbone, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for novel drug candidates, given its ability to interact with biological targets through hydrogen bonding and hydrophobic interactions.

The compound's 3-amino-1H-1,2,4-triazole moiety is a key functional group that contributes to its reactivity and versatility. This group is often explored in the context of enzyme inhibition and ligand design, making it relevant to current trends in precision medicine and targeted therapy. Additionally, the 4-methoxy substituent enhances the compound's solubility and bioavailability, which are critical factors in drug development. These properties align with the growing demand for bioactive small molecules in the pharmaceutical industry.

In agrochemical applications, 3-(3-amino-1H-1,2,4-triazol-1-yl)-4-methoxy-1lambda6-thiolane-1,1-dione has shown potential as a precursor for crop protection agents. Its structural features may contribute to the development of sustainable pesticides, addressing the global need for environmentally friendly solutions in agriculture. This aligns with the increasing focus on green chemistry and the reduction of harmful chemical residues in food production.

The synthesis of this compound involves multi-step organic reactions, often requiring regioselective and stereoselective control to achieve high purity. Advanced techniques such as NMR spectroscopy and mass spectrometry are employed to characterize its structure and ensure quality. These methodologies are frequently searched by chemists and researchers, reflecting the compound's technical complexity and the need for precise analytical validation.

From a commercial perspective, CAS No. 2012826-22-9 is available through specialized chemical suppliers, often in small quantities for research purposes. Its niche application scope makes it a valuable tool for high-throughput screening and lead optimization in drug discovery. The compound's relevance to cancer research and infectious disease studies further underscores its importance in contemporary scientific inquiry.

In summary, 3-(3-amino-1H-1,2,4-triazol-1-yl)-4-methoxy-1lambda6-thiolane-1,1-dione represents a cutting-edge example of how heterocyclic chemistry can drive innovation in both life sciences and agriculture. Its dual utility in pharmaceutical and agrochemical domains positions it as a compound of significant interest for future research and development.